Cas no 1260901-93-6 (2-(Trifluoromethyl)-1,3,4-oxadiazole)

2-(Trifluoromethyl)-1,3,4-oxadiazole is a heterocyclic compound featuring a five-membered oxadiazole ring substituted with a trifluoromethyl group. This structure imparts unique electronic and steric properties, making it valuable in medicinal chemistry and agrochemical applications. The trifluoromethyl group enhances lipophilicity and metabolic stability, while the oxadiazole ring contributes to hydrogen bonding and dipole interactions. These characteristics make it a versatile intermediate for designing bioactive molecules, particularly in the development of pharmaceuticals and crop protection agents. Its stability under various reaction conditions further underscores its utility in synthetic organic chemistry. The compound is typically handled under standard laboratory precautions due to its reactivity.
2-(Trifluoromethyl)-1,3,4-oxadiazole structure
1260901-93-6 structure
Product Name:2-(Trifluoromethyl)-1,3,4-oxadiazole
CAS No:1260901-93-6
MF:C3HF3N2O
MW:138.048050642014
CID:1011249
PubChem ID:17946715
Update Time:2025-06-09

2-(Trifluoromethyl)-1,3,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

    • 2-TRIFLUOROMETHYL-1,3,4-OXADIAZOLE
    • 2-(trifluoromethyl)-1,3,4-oxadiazole
    • ODZ100008
    • 5-trifluoromethyl-1,3,4-oxadiazole
    • 2-(Trifluoromethyl)-1,3,4-oxadiazole
    • MDL: MFCD11846961
    • Inchi: 1S/C3HF3N2O/c4-3(5,6)2-8-7-1-9-2/h1H
    • InChI Key: YZCWIYKNMQVWKM-UHFFFAOYSA-N
    • SMILES: FC(C1=NN=CO1)(F)F

Computed Properties

  • Exact Mass: 138.00409715g/mol
  • Monoisotopic Mass: 138.00409715g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 104
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 38.9
  • XLogP3: 0.7

2-(Trifluoromethyl)-1,3,4-oxadiazole Pricemore >>

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